Cas no 1533973-82-8 (2,3,4-Trifluoro-5-methylbenzonitrile)

• Product Name: 2,3,4-Trifluoro-5-methylbenzonitrile
• CAS No: 1533973-82-8
• MF: C₈H₄F₃N
• MW: 171.119272232056
• CID: 5151450
• Update Time: 2025-05-20

2,3,4-Trifluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trifluoro-5-methylbenzonitrile

• Inchi： 1S/C8H4F3N/c1-4-2-5(3-12)7(10)8(11)6(4)9/h2H,1H3
• InChI Key： YGPGEONJNJEVRH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=C(F)C(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,3,4-Trifluoro-5-methylbenzonitrile

Introduction to 2,3,4-Trifluoro-5-methylbenzonitrile (CAS No. 1533973-82-8)

2,3,4-Trifluoro-5-methylbenzonitrile, with the CAS number 1533973-82-8, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique trifluoromethyl and methyl substituents on a benzonitrile backbone, which endow it with a range of interesting properties and potential applications.

The molecular structure of 2,3,4-Trifluoro-5-methylbenzonitrile consists of a benzene ring with a cyano group at the 6-position, trifluoromethyl groups at the 2-, 3-, and 4-positions, and a methyl group at the 5-position. This arrangement of functional groups imparts the molecule with high electron-withdrawing properties and enhanced chemical stability. These characteristics make it an attractive starting material for various synthetic transformations and as a building block in the development of novel compounds.

In recent years, 2,3,4-Trifluoro-5-methylbenzonitrile has been extensively studied for its potential applications in pharmaceutical research. The presence of fluorine atoms in the molecule can significantly influence its biological activity and pharmacokinetic properties. For instance, fluorine substitution can enhance the lipophilicity of a molecule, improve its metabolic stability, and alter its binding affinity to biological targets. These properties are crucial in the design of drugs with improved efficacy and reduced side effects.

One notable application of 2,3,4-Trifluoro-5-methylbenzonitrile is in the development of new antiviral agents. Research has shown that compounds derived from this structure can exhibit potent antiviral activity against a variety of viral pathogens. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 2,3,4-Trifluoro-5-methylbenzonitrile demonstrated significant inhibitory effects on influenza virus replication. The study highlighted the importance of the trifluoromethyl and methyl substituents in enhancing the antiviral potency of these compounds.

Beyond pharmaceutical applications, 2,3,4-Trifluoro-5-methylbenzonitrile has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with specific functionalities. For instance, it can be used as a precursor in the preparation of fluorous-tagged materials, which have applications in separation technologies and catalysis. The fluorous phase separation behavior of these materials allows for efficient purification processes and selective catalytic reactions.

In addition to its synthetic utility and material applications, 2,3,4-Trifluoro-5-methylbenzonitrile has been explored for its potential as a ligand in coordination chemistry. The cyano group can act as a strong electron-withdrawing ligand, facilitating the formation of stable metal complexes. These complexes have shown promise in various catalytic processes and as precursors for metal-containing materials with unique electronic and magnetic properties.

The synthesis of 2,3,4-Trifluoro-5-methylbenzonitrile typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach involves the sequential introduction of fluorine atoms and other functional groups onto a benzene ring followed by nitrilation. Advances in fluorination techniques have made it possible to achieve high yields and selectivities in these reactions. For example, electrochemical fluorination methods have been successfully applied to synthesize this compound efficiently.

The environmental impact of 2,3,4-Trifluoro-5-methylbenzonitrile is an important consideration in its use and disposal. While fluorinated compounds can be persistent in the environment due to their stability, efforts are being made to develop greener synthetic routes that minimize environmental footprint. Additionally, proper waste management practices are essential to ensure that any potential risks are mitigated.

In conclusion, 2,3,4-Trifluoro-5-methylbenzonitrile (CAS No. 1533973-82-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure provides a foundation for innovative research and development in pharmaceuticals, materials science, and coordination chemistry. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.